Methyl (2-oxopiperazin-1-yl)acetate hydrochloride
Overview
Description
“Methyl (2-oxopiperazin-1-yl)acetate hydrochloride” is a chemical compound with the IUPAC name “methyl (2-oxo-1-piperazinyl)acetate hydrochloride”. It has a molecular weight of 208.64 . The InChI code for this compound is "1S/C7H12N2O3.ClH/c1-12-7 (11)5-9-3-2-8-4-6 (9)10;/h8H,2-5H2,1H3;1H" .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code "1S/C7H12N2O3.ClH/c1-12-7 (11)5-9-3-2-8-4-6 (9)10;/h8H,2-5H2,1H3;1H" . This indicates that the compound consists of a piperazine ring with an oxo group at the 2nd position and a methyl acetate group attached to it. The compound also includes a hydrochloride group.Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 208.64 . It is a solid at room temperature . The compound should be stored in an inert atmosphere at a temperature between 2-8°C .Relevant Papers The search results did not provide specific peer-reviewed papers related to "this compound" .
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Methyl (3-oxopiperazin-2-ylidene) acetate, a related compound, has been utilized in the synthesis of novel heterocyclic compounds. This includes its reaction with N-arylmaleimides to form methyl-1, 6-dioxo-8-((arylamino)carbonyl)-1, 3, 4, 6, 7, 8-hexahydro-2H-pyrido(1, 2-a)pyrazine-9-carboxylates, indicating its potential in creating diverse chemical structures (Svetlana et al., 2015).
Cyclization Reactions
Methyl 2-(3-oxopiperazin-2-yl)acetate plays a role in cyclization reactions. It's involved in the formation of 6-amino-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidine-1,8-dione derivatives, highlighting its utility in synthesizing complex organic compounds (K. Shikhaliev et al., 2008).
Insecticidal Activity
Derivatives of 3-oxopiperazin-2-yl have been explored for their insecticidal properties. For example, compounds like 1-[(6-chloropyridin-3-yl)methyl]-4-methyl-3-oxopiperazin-2-ylidenecyanamide have shown potential as bioisosteric replacements in neonicotinoid compounds, suggesting the role of 2-oxopiperazine derivatives in developing new insecticides (J. Samaritoni et al., 2003).
Synthesis of Dipeptide Mimics
In the realm of peptidomimetics, methyl 2-oxopiperazin-1-yl compounds have been used for synthesizing structurally diverse 5-oxopiperazine-2-carboxylates. These serve as dipeptide mimics and templates, demonstrating their importance in bioorganic chemistry (Michael Limbach et al., 2009).
Pharmaceutical Research
In pharmaceutical research, derivatives of 3-oxopiperazin-2-yl have been investigated for their potential in drug development. For instance, (R)-N-(3-(6-(4-(1,4-Dimethyl-3-oxopiperazin-2-yl)phenylamino)-4-methyl-5-oxo-4,5-dihydropyrazin-2-yl)-2-methylphenyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxamide (GDC-0834) is a potent inhibitor of Bruton's tyrosine kinase, showing its relevance in creating novel therapeutic agents (Lichuan Liu et al., 2011).
Properties
IUPAC Name |
methyl 2-(2-oxopiperazin-1-yl)acetate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O3.ClH/c1-12-7(11)5-9-3-2-8-4-6(9)10;/h8H,2-5H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFZKZOXUHOCLBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1CCNCC1=O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
32705-78-5 |
Source
|
| Record name | 1-Piperazineacetic acid, 2-oxo-, methyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=32705-78-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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